Cas no 498555-74-1 (Pentanoic acid, 2-hydroxy-4,4-dimethyl-, methyl ester, (2R)-)
498555-74-1 structure
Product Name:Pentanoic acid, 2-hydroxy-4,4-dimethyl-, methyl ester, (2R)-
CAS No:498555-74-1
MF:C8H16O3
MW:160.210843086243
CID:1551921
PubChem ID:59424547
Update Time:2025-04-21
Pentanoic acid, 2-hydroxy-4,4-dimethyl-, methyl ester, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 2-hydroxy-4,4-dimethyl-, methyl ester, (2R)-
- methyl (2R)-2-hydroxy-4,4-dimethylpentanoate
- DTXSID40731967
- 498555-74-1
- SCHEMBL13167026
-
- Inchi: 1S/C8H16O3/c1-8(2,3)5-6(9)7(10)11-4/h6,9H,5H2,1-4H3/t6-/m1/s1
- InChI Key: XTFMANVWGYNMTQ-ZCFIWIBFSA-N
- SMILES: O[C@@H](C(=O)OC)CC(C)(C)C
Computed Properties
- Exact Mass: 160.10998
- Monoisotopic Mass: 160.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Pentanoic acid, 2-hydroxy-4,4-dimethyl-, methyl ester, (2R)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
498555-74-1 (Pentanoic acid, 2-hydroxy-4,4-dimethyl-, methyl ester, (2R)-) Related Products
- 2420-35-1(Octadecanoic acid,2-hydroxy-, methyl ester)
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- 10348-47-7(Ethyl 2-hydroxy-4-methylvalerate)
- 16742-49-7(Methyl 2-hydroxyicosanoate)
- 13980-17-1(Methyl 2-hydroxydocosanoate)
- 40348-72-9(Methyl 2-hydroxy-4-methylpentanoate)
- 2433-95-6(Tetracosanoic acid,2-hydroxy-, methyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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